Cas no 783-08-4 (N-Benzylidene-4-methoxyaniline)

• Product Name: N-Benzylidene-4-methoxyaniline
• CAS No: 783-08-4
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD00037016
• CID: 984164
• PubChem ID: 262162
• Update Time: 2025-11-02

N-Benzylidene-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[(E)-phenylmethylidene]aniline
• N-Benzylidene-4-methoxyaniline
• N-BENZYLIDENE-P-METHOXYANILINE
• N-Benzylidene-p-anisylamine
• N-p-Anisylbenzenemethanimine
• N-PMP-benzaldimine
• N-Benzylidene-p-anisidine
• p-Anisidine, N-benzylidene-
• Benzenamine, 4-methoxy-N-(phenylmethylene)-
• Benzylidene-p-methoxyaniline
• N-Benzyliden-p-anisidin
• Benzylidene-(4-methoxyphenyl)-amine
• 1-Methoxybenzene, 4-benzylidenamino
• 4-Methoxy-N-[phenylmethylidene]aniline
• 4-methoxy-N-(phenylmethylidene)aniline
• NSC95582
• benzylidene-p-anisidine
• Benzal-4-methoxyanilin
• Maybridge1_000263
• 4-(Benzylideneamino)anisole
• NCIOpen2
• CS-0150377
• NSC-95582
• 1613-90-7
• DS-11093
• 783-08-4
• CHEMBL1876538
• SR-01000641384-1
• NCIOpen2_006449
• 4-methoxy-N-[(Z)-phenylmethylidene]aniline
• C76505
• LKHMZCUKGPUKEA-RVDMUPIBSA-N
• BTB 00778
• MFCD00025797
• AKOS016038119
• NCGC00161125-02
• N-(4-methoxyphenyl)-1-phenylmethanimine
• CCG-52132
• AKOS000488760
• SCHEMBL3131073
• Benzenamine, 4-methoxy-N-(phenylmethylene)-, [N(E)]-
• HMS542D21
• NCGC00161125-01
• CHEMBL1893412
• LKHMZCUKGPUKEA-UHFFFAOYSA-N
• STK076429

• MDL： MFCD00037016
• Inchi： 1S/C14H13NO/c1-16-14-9-7-13(8-10-14)15-11-12-5-3-2-4-6-12/h2-11H,1H3/b15-11+
• InChI Key： LKHMZCUKGPUKEA-RVDMUPIBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.10000
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 354.3±25.0 °C at 760 mmHg
• Flash Point: 136.7±15.7 °C
• PSA: 21.59000
• LogP: 3.44580
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Benzylidene-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N-Benzylidene-4-methoxyaniline

N-Benzylidene-4-methoxyaniline (CAS 783-08-4): Properties, Applications, and Market Insights

N-Benzylidene-4-methoxyaniline (CAS 783-08-4), also known as 4-Methoxybenzylideneaniline, is an important organic compound belonging to the class of Schiff bases. This yellow crystalline solid has gained significant attention in recent years due to its versatile applications in material science, pharmaceuticals, and organic synthesis. With the molecular formula C₁₄H₁₃NO, this compound serves as a crucial building block for more complex chemical structures.

The growing interest in Schiff base compounds like N-Benzylidene-4-methoxyaniline stems from their unique chemical properties and broad utility. Researchers are particularly interested in its photochromic properties, which make it valuable for developing smart materials and optical storage devices. The compound's ability to form stable complexes with metal ions has also opened new possibilities in catalysis and coordination chemistry.

One of the most searched questions about CAS 783-08-4 relates to its synthesis. The compound is typically prepared through a condensation reaction between 4-methoxybenzaldehyde and aniline in ethanol, often with mild acid catalysis. This straightforward synthesis makes it accessible for various research and industrial applications. Recent studies have focused on optimizing this process for higher yields and purity, addressing another common query in scientific forums.

In the pharmaceutical sector, N-Benzylidene-4-methoxyaniline derivatives have shown promising biological activities. While the compound itself isn't used directly as a drug, its structural framework serves as a precursor for molecules with potential antimicrobial and anti-inflammatory properties. This connection to drug discovery represents a hot topic in medicinal chemistry research, frequently appearing in academic searches.

The material science applications of 783-08-4 are equally impressive. Its incorporation into liquid crystal formulations has been a subject of numerous patents and research papers. The compound's ability to influence mesophase behavior makes it valuable for display technologies and optical devices. These applications align well with current trends in sustainable electronics and energy-efficient displays.

From a commercial perspective, the demand for N-Benzylidene-4-methoxyaniline has been steadily increasing. Market analysis reveals growing procurement from research institutions and specialty chemical manufacturers. The compound's price and availability often appear in search queries, reflecting its importance in various industrial sectors. Suppliers typically offer it in quantities ranging from grams to kilograms, with purity levels from 95% to 99%.

Environmental and safety considerations for CAS 783-08-4 represent another area of frequent inquiry. While the compound doesn't fall under hazardous classifications, proper handling procedures are still essential. Material safety data sheets (MSDS) recommend standard laboratory precautions, including the use of personal protective equipment. These safety aspects are particularly relevant given the current emphasis on responsible chemical management in research and industry.

The future outlook for 4-Methoxybenzylideneaniline appears promising, with emerging applications in nanotechnology and advanced materials. Researchers are exploring its potential in molecular electronics and as a component in organic semiconductors. These cutting-edge applications correspond with the increasing search volume for "organic electronic materials" and "molecular-scale devices" in scientific databases.

Analytical characterization of N-Benzylidene-4-methoxyaniline typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These analytical methods ensure quality control and verify structural integrity, addressing another common concern among purchasers and researchers. The compound's distinct spectral signatures also make it an interesting subject for spectroscopic studies.

Storage recommendations for 783-08-4 often appear in technical queries. The compound should be kept in a cool, dry place, protected from light and moisture. These storage conditions maintain its stability and prevent decomposition, which is crucial for research reproducibility and industrial applications.

The scientific literature surrounding N-Benzylidene-4-methoxyaniline continues to expand, with new publications exploring its derivatives and novel applications. Recent patents highlight its use in specialized coatings and as a component in sensor technologies. This ongoing research activity ensures that information about the compound remains current and relevant to diverse scientific communities.

For researchers considering CAS 783-08-4 for their work, the compound offers several advantages. Its well-characterized properties, commercial availability, and versatility make it an attractive choice for various experimental protocols. The growing body of knowledge about its behavior under different conditions provides a solid foundation for new investigations.

In conclusion, N-Benzylidene-4-methoxyaniline (CAS 783-08-4) represents a fascinating compound with wide-ranging scientific and industrial significance. From its fundamental chemistry to cutting-edge applications, this Schiff base continues to inspire research and innovation across multiple disciplines. As interest in functional organic materials grows, this compound will likely maintain its position as a valuable tool in chemical research and development.